methyl (2Z)-5-methyl-1-oxo-2-(1H-pyrrol-2-ylmethylidene)-1,2-dihydro-5H,11H-5,11-methano[1,3]thiazolo[2,3-d][1,3,5]benzoxadiazocine-13-carboxylate

• IUPAC Name: methyl (13Z)-9-methyl-14-oxo-13-(1H-pyrrol-2-ylmethylidene)-8-oxa-12-thia-10,15-diazatetracyclo[7.6.1.02,7.011,15]hexadeca-2,4,6,10-tetraene-16-carboxylate
• InChI: InChI=1S/C20H17N3O4S/c1-20-15(18(25)26-2)16(12-7-3-4-8-13(12)27-20)23-17(24)14(28-19(23)22-20)10-11-6-5-9-21-11/h3-10,15-16,21H,1-2H3/b14-10-
• InChI Key: MCXZMFUSAULPIE-UVTDQMKNSA-N
• Canonical SMILES: CC12C(C(C3=CC=CC=C3O1)N4C(=O)C(=CC5=CC=CN5)SC4=N2)C(=O)OC
• Isomeric SMILES: CC12C(C(C3=CC=CC=C3O1)N4C(=O)/C(=C/C5=CC=CN5)/SC4=N2)C(=O)OC
• Molecular Formula: C20H17N3O4S
• Molecular Weight: 395.4 g/mol

Description

Methyl (2Z)-5-methyl-1-oxo-2-(1H-pyrrol-2-ylmethylidene)-1,2-dihydro-5H,11H-5,11-methano[1,3]thiazolo[2,3-d][1,3,5]benzoxadiazocine-13-carboxylate is a complex organic compound featuring a unique structure that combines multiple heterocyclic rings

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of methyl (2Z)-5-methyl-1-oxo-2-(1H-pyrrol-2-ylmethylidene)-1,2-dihydro-5H,11H-5,11-methano[1,3]thiazolo[2,3-d][1,3,5]benzoxadiazocine-13-carboxylate typically involves multi-step reactions starting from readily available precursors. One common approach includes the cycloaddition reaction of ethyl (Z)-2-(2-methoxy-2-oxoethylidene)-7-methyl-3-oxo-5-aryl-2,3-dihydro-5H-thiazolo[3,2-a]pyrimidine-6-carboxylate with azomethine ylide, generated in situ by the reaction of isatin and 1,2,3,4-tetrahydroisoquinoline .

Industrial Production Methods

Industrial production methods for this compound are not well-documented in the literature. large-scale synthesis would likely involve optimization of the laboratory-scale methods, focusing on yield improvement, cost reduction, and process safety.

Chemical Reactions Analysis

Types of Reactions

Methyl (2Z)-5-methyl-1-oxo-2-(1H-pyrrol-2-ylmethylidene)-1,2-dihydro-5H,11H-5,11-methano[1,3]thiazolo[2,3-d][1,3,5]benzoxadiazocine-13-carboxylate can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized to introduce additional functional groups or to modify existing ones.

Reduction: Reduction reactions can be used to alter the oxidation state of the compound, potentially leading to different derivatives.

Substitution: Various substitution reactions can be performed to replace specific atoms or groups within the molecule.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as sodium borohydride, and various nucleophiles for substitution reactions. Reaction conditions typically involve controlled temperatures and solvents like methanol or dichloromethane.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation might yield compounds with additional carbonyl groups, while reduction could produce alcohol derivatives.

Scientific Research Applications

Methyl (2Z)-5-methyl-1-oxo-2-(1H-pyrrol-2-ylmethylidene)-1,2-dihydro-5H,11H-5,11-methano[1,3]thiazolo[2,3-d][1,3,5]benzoxadiazocine-13-carboxylate has several scientific research applications:

Chemistry: It serves as a building block for synthesizing more complex molecules and studying reaction mechanisms.

Biology: The compound’s unique structure makes it a candidate for studying biological interactions and potential therapeutic effects.

Medicine: It may have potential as a lead compound for developing new drugs, particularly those targeting specific enzymes or receptors.

Industry: Its properties could be exploited in the development of new materials with specific electronic or optical characteristics.

Mechanism of Action

The mechanism of action of methyl (2Z)-5-methyl-1-oxo-2-(1H-pyrrol-2-ylmethylidene)-1,2-dihydro-5H,11H-5,11-methano[1,3]thiazolo[2,3-d][1,3,5]benzoxadiazocine-13-carboxylate involves its interaction with specific molecular targets. These targets could include enzymes, receptors, or other proteins, leading to modulation of biological pathways. The exact pathways and molecular targets are subjects of ongoing research.

Comparison with Similar Compounds

Similar Compounds

Pyrrolopyrazine Derivatives: These compounds share a similar pyrrole ring structure and exhibit various biological activities.

Pyrazolo[3,4-d]pyrimidine Derivatives:

Uniqueness

Methyl (2Z)-5-methyl-1-oxo-2-(1H-pyrrol-2-ylmethylidene)-1,2-dihydro-5H,11H-5,11-methano[1,3]thiazolo[2,3-d][1,3,5]benzoxadiazocine-13-carboxylate is unique due to its complex structure, which combines multiple heterocyclic rings